1-[(5-methyl-2-furyl)methyl]-4-(4-nitrophenyl)piperazine

• IUPAC Name: 1-[(5-methylfuran-2-yl)methyl]-4-(4-nitrophenyl)piperazine
• InChI: InChI=1S/C16H19N3O3/c1-13-2-7-16(22-13)12-17-8-10-18(11-9-17)14-3-5-15(6-4-14)19(20)21/h2-7H,8-12H2,1H3
• InChI Key: MREYKGOTNISNEI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CN2CCN(CC2)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C16H19N3O3
• Molecular Weight: 301.34 g/mol

Description

1-[(5-methyl-2-furyl)methyl]-4-(4-nitrophenyl)piperazine, also known as MFPNP, is a chemical compound that has been widely used in scientific research. It belongs to the class of piperazine derivatives and has been found to have various biochemical and physiological effects.

Mechanism of Action

1-[(5-methyl-2-furyl)methyl]-4-(4-nitrophenyl)piperazine acts as a partial agonist at the serotonin and dopamine receptors. It can modulate the activity of these receptors by binding to them and changing their conformation. This results in the downstream signaling pathways being activated or inhibited, depending on the receptor subtype and the tissue type. This compound has been found to have a higher affinity for the dopamine D2 receptor than the serotonin 5-HT1A receptor.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, leading to increased locomotor activity and reward-seeking behavior. This compound has also been found to have anxiolytic and antidepressant-like effects in animal models. However, the exact mechanism of these effects is still not fully understood.

Advantages and Limitations for Lab Experiments

1-[(5-methyl-2-furyl)methyl]-4-(4-nitrophenyl)piperazine has several advantages for lab experiments. It is a potent and selective ligand for the dopamine and serotonin receptors, making it an ideal tool for studying their function. This compound is also stable and easy to synthesize, making it readily available for research purposes. However, this compound has some limitations, including its potential toxicity and the lack of information on its long-term effects.

Future Directions

There are several future directions for research on 1-[(5-methyl-2-furyl)methyl]-4-(4-nitrophenyl)piperazine. One area of interest is the development of new compounds based on the structure of this compound that could have improved pharmacological properties. Another area of research is the investigation of the long-term effects of this compound on the brain and behavior. Additionally, this compound could be used to study the role of dopamine and serotonin receptors in various neurological and psychiatric disorders, such as Parkinson's disease and depression.
Conclusion:
In conclusion, this compound is a chemical compound that has been widely used in scientific research. It has various biochemical and physiological effects and has been found to be a useful tool for studying the function of dopamine and serotonin receptors. However, further research is needed to fully understand the mechanism of action and long-term effects of this compound.

Synthesis Methods

1-[(5-methyl-2-furyl)methyl]-4-(4-nitrophenyl)piperazine can be synthesized by the reaction of 1-(5-methyl-2-furyl)methylpiperazine with 4-nitrobenzaldehyde in the presence of a catalyst. The reaction results in the formation of this compound as a yellow crystalline solid. The purity of the compound can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

1-[(5-methyl-2-furyl)methyl]-4-(4-nitrophenyl)piperazine has been used in various scientific research studies, including neuropharmacology, behavioral neuroscience, and drug discovery. It has been found to have an affinity for the serotonin and dopamine receptors and can modulate their activity. This compound has also been used as a tool to study the role of these receptors in various physiological and pathological conditions.